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Compound of Interest

Compound Name: Meldrum's acid-13C3

Cat. No.: B15622392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

of Meldrum's acid-13C3, a valuable isotopically labeled building block for advanced research

and development. This document details key suppliers, available product specifications, and a

representative experimental workflow for its application in chemical synthesis.

Commercial Suppliers and Product Specifications
Meldrum's acid-13C3 is a specialized chemical available from a select number of reputable

suppliers. The primary vendors identified are Toronto Research Chemicals (TRC), distributed

through channels such as Fisher Scientific, and LGC Standards. Santa Cruz Biotechnology

also lists the product. While obtaining a lot-specific Certificate of Analysis is recommended for

precise quantitative data, the following table summarizes the generally available product

specifications.
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Supplier/Distri
butor

Product Code Isotopic Purity
Chemical
Purity

Available
Quantities

LGC Standards
TRC-M215253-

10MG
>95%[1] >95% (HPLC)[2] 10 mg[3]

Toronto

Research

Chemicals (TRC)

M215253

Not explicitly

stated, but TRC

products are

generally

delivered with a

full analytical

data package.[4]

Specified by

NMR, HPLC, MS

& Elemental

Analysis.[4]

Custom pack

sizes available.

Fisher Scientific

(Distributor for

TRC)

30464657
Not explicitly

stated.

Not explicitly

stated.
10 mg[5]

Santa Cruz

Biotechnology

Not explicitly

stated

Not explicitly

stated

Not explicitly

stated
Inquire for details

Note: Isotopic and chemical purity can vary between lots. It is imperative to request a lot-

specific Certificate of Analysis from the supplier for the most accurate data.

Applications in Research and Drug Development
Meldrum's acid is a highly versatile reagent in organic synthesis, known for its utility in forming

carbon-carbon bonds and synthesizing a wide array of heterocyclic compounds.[6] The 13C3-

labeled variant offers a powerful tool for researchers in several key areas:

Metabolic Studies: Introducing a stable isotope label allows for the tracing of metabolic

pathways. When a compound synthesized with Meldrum's acid-13C3 is introduced to a

biological system, the 13C label can be tracked using techniques like mass spectrometry

and NMR to elucidate metabolic fate and flux.

Mechanism of Action Studies: Labeled compounds are instrumental in understanding the

mechanism of action of drugs and bioactive molecules. By tracking the labeled fragments,

researchers can identify target interactions and metabolic transformations.
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Quantitative Analysis: Meldrum's acid-13C3 can be used to synthesize internal standards

for quantitative mass spectrometry assays. These standards are crucial for the accurate

measurement of drug candidates and their metabolites in complex biological matrices.

Experimental Protocols
Detailed experimental protocols for the use of Meldrum's acid-13C3 are highly specific to the

desired final product and the overall synthetic scheme. Commercial suppliers typically do not

provide specific reaction protocols for their building blocks. However, the reactivity of

Meldrum's acid-13C3 is analogous to its unlabeled counterpart. Researchers can adapt

established procedures for Knoevenagel condensations, alkylations, and acylations, followed

by transformations to generate a variety of labeled target molecules.

For instance, a general approach for the synthesis of a 13C-labeled heterocyclic compound

could involve the initial Knoevenagel condensation of Meldrum's acid-13C3 with an

appropriate aldehyde or ketone, followed by a cyclization reaction with a suitable dinucleophile.

Mandatory Visualizations
To illustrate a potential application, the following diagrams outline a conceptual workflow for the

synthesis of a 13C-labeled bioactive molecule and a signaling pathway that could be

investigated using such a labeled compound.
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Caption: A conceptual workflow for the synthesis of a 13C-labeled bioactive molecule.
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Metabolic Pathway Investigation
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Caption: Investigating a signaling pathway with a 13C-labeled molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15622392#commercial-suppliers-of-meldrum-s-acid-
13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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